Cas no 1177860-04-6 (N-Cyclopentyl-N-ethylamine hydrochloride)

N-Cyclopentyl-N-ethylamine hydrochloride is a tertiary amine hydrochloride salt with the molecular formula C₇H₁₆ClN. This compound is characterized by its cyclopentyl and ethyl substituents, which impart steric and electronic properties useful in synthetic chemistry. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The hydrochloride form enhances stability and solubility, facilitating handling and storage. Its well-defined structure and purity make it suitable for applications requiring precise reactivity, such as nucleophilic substitutions or catalyst preparation. The compound is typically supplied as a white crystalline solid, ensuring consistent performance in laboratory and industrial processes.
N-Cyclopentyl-N-ethylamine hydrochloride structure
1177860-04-6 structure
Product Name:N-Cyclopentyl-N-ethylamine hydrochloride
CAS No:1177860-04-6
MF:C7H16ClN
MW:149.661641120911
CID:1074248
PubChem ID:19608610
Update Time:2025-06-06

N-Cyclopentyl-N-ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-Cyclopentyl-N-ethylamine hydrochloride
    • MFCD09878552
    • 1177860-04-6
    • SCHEMBL1915912
    • BS-37214
    • G21928
    • EN300-57120
    • N-Ethyl-cyclopentanamine HCl
    • N-Ethylcyclopentanamine hydrochloride, AldrichCPR
    • N-ethylcyclopentanamine;hydrochloride
    • AKOS005110952
    • N-Ethylcyclopentanamine hydrochloride
    • MDL: MFCD09878552
    • Inchi: 1S/C7H15N.ClH/c1-2-8-7-5-3-4-6-7;/h7-8H,2-6H2,1H3;1H
    • InChI Key: ZVPOLHUNQBAUME-UHFFFAOYSA-N
    • SMILES: Cl.N(CC)C1CCCC1

Computed Properties

  • Exact Mass: 149.0971272g/mol
  • Monoisotopic Mass: 149.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 55.4
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

N-Cyclopentyl-N-ethylamine hydrochloride Security Information

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